Cas no 221050-96-0 (Isoquinoline-7-carboxylic acid)

Isoquinoline-7-carboxylic acid Properties

Names and Identifiers

• Isoquinoline-7-carboxylic acid
• 7-Isoquinolinecarboxylic acid
• 2,4,5-Trichloro-6-methylpyrimidine
• 7-CARBOXY-2-AZANAPHTHALENE
• 7-Carboxyisoquinoline
• Isochinolin-7-carbonsaeure
• 7-Isoquinolinecarboxylicacid
• QUFUUBBLCOBJPH-UHFFFAOYSA-N
• BDBM50195797
• RP02794
• MB08772
• BC679509
• AB0038005
• Y5348
• ST24030812
• 050I960
• Z1954806145
• AMY13885
• SCHEMBL1403704
• CHEMBL3950623
• W-206732
• SY065623
• EN300-120935
• F2191-0016
• PS-5259
• FT-0711062
• DTXSID90594145
• isoquinoline-7-carboxylicacid
• MFCD10699235
• 221050-96-0
• CS-0039143
• H10545
• A854579
• AKOS006283023
• Z1198279302
• DB-080677
• +Expand

• MDL： MFCD10699235
• InChIKey： QUFUUBBLCOBJPH-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO2/c12-10(13)8-2-1-7-3-4-11-6-9(7)5-8/h1-6H,(H,12,13)
• SMILES： O([H])C(C1C([H])=C([H])C2C([H])=C([H])N=C([H])C=2C=1[H])=O

Computed Properties

• Exact Mass: 173.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.048
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Experimental Properties

• LogP: 1.93300
• PSA: 50.19000
• Refractive Index: 1.684
• Boiling Point: 366.4°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 175.4±20.9 °C
• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3

Isoquinoline-7-carboxylic acid Security Information

• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

Isoquinoline-7-carboxylic acid Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%